Cas no 1353960-22-1 (N*1*-(3-Chloro-pyrazin-2-ylmethyl)-N*1*-isopropyl-ethane-1,2-diamine)
N*1*-(3-Chloro-pyrazin-2-ylmethyl)-N*1*-isopropyl-ethane-1,2-diamine Chemical and Physical Properties
Names and Identifiers
-
- N*1*-(3-chloro-pyrazin-2-ylmethyl)-n*1*-isopropyl-ethane-1,2-diamine
- N1-((3-Chloropyrazin-2-yl)methyl)-N1-isopropylethane-1,2-diamine
- AM92998
- N1-(3-Chloropyrazin-2-ylmethyl)-N1-isopropylethane-1,2-diamine
- N-[(3-Chloro-2-pyrazinyl)methyl]-N-isopropyl-1,2-ethanediamine
- N*1*-(3-Chloro-pyrazin-2-ylmethyl)-N*1*-isopropyl-ethane-1,2-diamine
-
- Inchi: 1S/C10H17ClN4/c1-8(2)15(6-3-12)7-9-10(11)14-5-4-13-9/h4-5,8H,3,6-7,12H2,1-2H3
- InChI Key: NSHICFSXLHKQTK-UHFFFAOYSA-N
- SMILES: ClC1C(CN(CCN)C(C)C)=NC=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 177
- Topological Polar Surface Area: 55
N*1*-(3-Chloro-pyrazin-2-ylmethyl)-N*1*-isopropyl-ethane-1,2-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 086942-500mg |
N*1*-(3-Chloro-pyrazin-2-ylmethyl)-N*1*-isopropyl-ethane-1,2-diamine |
1353960-22-1 | 500mg |
£854.00 | 2022-03-01 | ||
| Chemenu | CM334958-1g |
N1-((3-Chloropyrazin-2-yl)methyl)-N1-isopropylethane-1,2-diamine |
1353960-22-1 | 95%+ | 1g |
$1694 | 2023-01-19 | |
| Chemenu | CM334958-1g |
N1-((3-Chloropyrazin-2-yl)methyl)-N1-isopropylethane-1,2-diamine |
1353960-22-1 | 95%+ | 1g |
$1743 | 2021-08-18 |
N*1*-(3-Chloro-pyrazin-2-ylmethyl)-N*1*-isopropyl-ethane-1,2-diamine Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on N*1*-(3-Chloro-pyrazin-2-ylmethyl)-N*1*-isopropyl-ethane-1,2-diamine
Professional Introduction to N*1*-(3-Chloro-pyrazin-2-ylmethyl)-N*1*-isopropyl-ethane-1,2-diamine (CAS No. 1353960-22-1)
N*1*-(3-Chloro-pyrazin-2-ylmethyl)-N*1*-isopropyl-ethane-1,2-diamine is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1353960-22-1, belongs to a class of molecules that exhibit promising biological activities. The unique structural features of this compound, particularly its 3-chloro-pyrazin-2-ylmethyl and N*1*-isopropyl substituents, make it a valuable candidate for further exploration in drug discovery.
The chemical formula of N*1*-(3-Chloro-pyrazin-2-ylmethyl)-N*1*-isopropyl-ethane-1,2-diamine can be represented as C9H16N4Cl. This molecular structure incorporates several key functional groups that contribute to its potential pharmacological properties. The presence of a pyrazine ring with a chlorine substituent at the 3-position enhances its reactivity and interaction with biological targets. Additionally, the isopropyl group at the N*1*-position influences the compound's solubility and metabolic stability, making it an attractive candidate for further optimization.
In recent years, there has been growing interest in the development of novel therapeutic agents that target various diseases. N*1*-(3-Chloro-pyrazin-2-ylmethyl)-N*1*-isopropyl-ethane-1,2-diamine has been studied for its potential applications in several areas, including anti-inflammatory and anticancer therapies. The pyrazine core is a common motif in many bioactive molecules, and its derivatives have shown significant promise in modulating biological pathways associated with these diseases.
One of the most compelling aspects of this compound is its ability to interact with specific enzymes and receptors. The 3-chloro-pyrazin-2-ylmethyl moiety has been found to exhibit inhibitory effects on certain kinases, which are critical targets in cancer therapy. Preclinical studies have demonstrated that this compound can disrupt signaling pathways involved in cell proliferation and survival, making it a potential lead for the development of new anticancer drugs.
The N*1*-isopropyl group in the molecular structure also plays a crucial role in determining the compound's pharmacokinetic properties. This substituent enhances the compound's lipophilicity, which can improve its absorption and distribution within the body. Additionally, it may contribute to metabolic stability by reducing susceptibility to enzymatic degradation.
Recent advancements in computational chemistry have allowed researchers to more accurately predict the biological activity of molecules like N*1*-(3-Chloro-pyrazin-2-ylmethyl)-N*1*-isopropyl-ethane-1,2-diamine. Molecular docking studies have identified potential binding sites on target proteins, providing insights into how this compound may exert its effects at the molecular level. These studies have also helped in designing analogs with improved potency and selectivity.
In addition to its potential applications in oncology, this compound has shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties by targeting inflammatory cytokines and enzymes. The ability of N*1*-(3-Chloro-pyrazin-2-ylmethyl)-N*1*-isopropyl-ethane-1,2-diamine to modulate these pathways could make it a valuable asset in the treatment of chronic inflammatory diseases such as rheumatoid arthritis.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity. The use of catalytic methods has further improved the efficiency of the synthesis process, making it more scalable for industrial production.
Evaluation of N*1*-(3-Chloro-pyrazin-2-ylmethyl)-N*1*-isopropyl-ethane-1,2-diamine in preclinical models has provided valuable data on its safety and efficacy. Animal studies have shown that this compound can effectively target disease-related pathways without significant side effects. These findings have laid the groundwork for future clinical trials aimed at assessing its therapeutic potential in human patients.
The development of new drugs is a complex process that requires collaboration among chemists, biologists, and clinicians. N*1*-(3-Chloro-pyrazin-2-ylmethyl)-N*1*-isopropyl-ethane-1,2-diamine exemplifies how interdisciplinary research can lead to innovative solutions in drug discovery. Its unique structural features and promising biological activities make it a compelling candidate for further investigation.
In conclusion, N*1*-(3-Chloro-pyrazin-2-ylmethyl)-N*1*-isopropyl-ethane-1,2-diamine (CAS No. 1353960-22-1) is a fascinating chemical entity with significant potential in pharmaceutical applications. Its structural features, combined with recent advancements in computational chemistry and synthetic methods, position it as a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping future therapeutic strategies.
1353960-22-1 (N*1*-(3-Chloro-pyrazin-2-ylmethyl)-N*1*-isopropyl-ethane-1,2-diamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)